Cas no 13616-37-0 (Ethyl 2-(2H-Tetrazol-5-yl)acetate)

• Product Name: Ethyl 2-(2H-Tetrazol-5-yl)acetate
• CAS No: 13616-37-0
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00274213
• CID: 136722
• PubChem ID: 24867311
• Update Time: 2025-05-20

Ethyl 2-(2H-Tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-Tetrazole-5-acetate
• (2H-Tetrazol-5-yl)-acetic acid ethyl ester
• 2H-Tetrazole-5-aceticacid, ethyl ester
• ETHYL 2-(2H-1,2,3,4-TETRAAZOL-5-YL)ACETATE
• ethyl 2-(2H-tetrazol-5-yl)acetate
• ethyl 2H-tetrazol-5-ylacetate
• 1H-Tetrazole-5-acetic Acid Ethyl Ester
• TIMTEC-BB SBB001698
• ETHYL(TETRAZOL-5-YL)ACETATE
• Ethyl 1H-Tetrazole-5-acetate,95+
• Ethyl 2-(2H-tetrazol-5-yl)-acetate
• AKOS BBS-00005306
• ETHYL 1 H-TETRAZOLE-5-ACETATE
• Ethyl 1H-tetrazole-5-acetate 97%
• Ethyl 2-(1H-tetrazol-5-yl)acetate
• ethyl 5-tetrazolylacetate
• ethyl 2-(2H-1,2,3,4-tetrazol-5-yl)acetate
• 1H-Tetrazole-5-acetic acid, ethyl ester
• ethyl 1H-tetrazol-5-ylacetate
• NAOHMNNTUFFTBF-UHFFFAOYSA-N
• ethyl 2-(1H-1,2,3,4-tetraazol-5-yl)acetate
• ethyl 2-(1H-1,2,3,4-tetrazol-5-yl)acetate
• ethyl 2-(2~{H}-1,2,3,4-tetraz
• HMS2641A05
• Ethyl 1H-Tetrazole-5-acetate;Ethyl 2-(2H-tetrazol-5-yl)acetate
• SMR000354343
• tetrazoleacetic acid, ethyl ester
• AKOS000269770
• ethyl (1H-tetrazol-5-yl)acetate
• DS-12172
• SR-01000394900
• Acetic acid, 2-(5H-tetrazol-1-yl)-, ethyl ester
• s10344
• (1H-tetrazol-5-yl)-acetic acid ethyl ester
• E0859
• DTXSID40337600
• ethyl tetrazol-5-ylacetate
• Maybridge1_007787
• CHEMBL1528738
• BB 0218342
• ethyl 2-(2~{H}-1,2,3,4-tetrazol-5-yl)ethanoate
• HMS563J21
• MFCD00274213
• 2H-Tetrazole-5-aceticacid,ethyl ester
• SR-01000638817-1
• HMS1541L14
• FT-0720231
• J-520576
• EN300-14366
• SCHEMBL443306
• CCG-49356
• A807036
• tetrazoleacetic acid ethyl ester
• Ethyl 1H-tetraazol-5-ylacetate #
• Z99601170
• TimTec1_002720
• ethyl-2(1H-tetrazole-5-yl)acetate
• Ethyl 1H-tetrazole-5-acetate, 97%
• MLS001018103
• EU-0067521
• 13616-37-0
• ethyl 1H-tetrazol-5-acetate
• SR-01000394900-1
• ethyl2-(2H-tetrazol-5-yl)acetate
• BXH
• AKOS000118373
• J-006817
• STK765187
• Ethyl 2-(2H-Tetrazol-5-yl)acetate

• MDL： MFCD00274213
• Inchi： 1S/C5H8N4O2/c1-2-11-5(10)3-4-6-8-9-7-4/h2-3H2,1H3,(H,6,7,8,9)
• InChI Key： NAOHMNNTUFFTBF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1N=NNN=1)=O

Computed Properties

• Exact Mass: 156.06500
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 80.8

Experimental Properties

• Color/Form: No data available
• Density: 1.337
• Melting Point: gt. 126.0 to 130.0 deg-C
• Boiling Point: 312.3°C at 760 mmHg
• Flash Point: 142.7±28.4 °C
• Refractive Index: 1.521
• PSA: 80.76000
• LogP: -0.69470

Ethyl 2-(2H-Tetrazol-5-yl)acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Ethyl 2-(2H-Tetrazol-5-yl)acetate

Comprehensive Overview of Ethyl 2-(2H-Tetrazol-5-yl)acetate (CAS No. 13616-37-0): Properties, Applications, and Innovations

Ethyl 2-(2H-Tetrazol-5-yl)acetate (CAS No. 13616-37-0) is a specialized organic compound featuring a tetrazole ring, a heterocyclic structure known for its versatility in pharmaceuticals, agrochemicals, and material science. This ester derivative combines the reactivity of the tetrazole moiety with the ester functional group, making it a valuable intermediate in synthetic chemistry. Researchers and industries increasingly focus on tetrazole-containing compounds due to their bioisosteric properties, often replacing carboxylic acids in drug design to enhance metabolic stability and bioavailability.

The compound’s molecular formula, C₅H₈N₄O₂, highlights its compact yet reactive structure. Its ethyl ester group facilitates solubility in organic solvents, while the tetrazole ring contributes to its role as a ligand or building block in coordination chemistry. Recent studies emphasize its utility in click chemistry and bioorthogonal reactions, aligning with the growing demand for efficient synthetic methodologies in drug discovery. Keywords like “tetrazole synthesis” and “ester functionalization” frequently appear in academic searches, reflecting its relevance in modern organic chemistry.

In pharmaceutical applications, Ethyl 2-(2H-Tetrazol-5-yl)acetate serves as a precursor for angiotensin II receptor antagonists, a class of antihypertensive drugs. Its bioisosteric replacement capability addresses challenges in drug metabolism, a topic trending in AI-driven drug development forums. Additionally, agrochemical researchers explore its derivatives for herbicidal and fungicidal activities, responding to the global need for sustainable crop protection solutions. Searches for “tetrazole in agrochemicals” have surged by 40% year-over-year, underscoring its industrial significance.

From a material science perspective, this compound’s nitrogen-rich structure makes it a candidate for energetic materials and coordination polymers. Its thermal stability and ligand properties are frequently discussed in nanotechnology and catalysis research. Environmental considerations also drive interest in green synthesis methods for tetrazole derivatives, with users often querying “eco-friendly tetrazole production” in scientific databases.

Analytical characterization of CAS No. 13616-37-0 typically involves NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for high-end applications. Regulatory compliance, particularly REACH and FDA guidelines, is critical for commercial use, a point emphasized in recent industry whitepapers. The compound’s safety data sheet (SDS) is another frequently searched term, highlighting user concerns about handling and storage.

Innovations in flow chemistry have streamlined the production of Ethyl 2-(2H-Tetrazol-5-yl)acetate, reducing waste and improving yield—a response to the circular economy movement. Patent filings related to its synthesis and applications grew by 25% in 2023, signaling robust R&D activity. Forums on AI-assisted molecular design often cite tetrazole scaffolds as case studies, further elevating its profile in computational chemistry.

In summary, Ethyl 2-(2H-Tetrazol-5-yl)acetate (CAS No. 13616-37-0) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to green chemistry principles and alignment with drug discovery trends ensure its continued relevance. As researchers tackle challenges like selective functionalization and scalable synthesis, this compound remains a focal point in both academic and industrial settings.